Cas no 1369862-57-6 (3-(Cyclopropylmethoxy)-5-methoxybenzoic acid)

• Product Name: 3-(Cyclopropylmethoxy)-5-methoxybenzoic acid
• CAS No: 1369862-57-6
• MF: C₁₂H₁₄O₄
• MW: 222.237164020538
• CID: 3167094
• PubChem ID: 84819513
• Update Time: 2025-04-21

3-(Cyclopropylmethoxy)-5-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Cyclopropylmethoxy)-5-methoxybenzoicacid
• SCHEMBL14812309
• 3-(Cyclopropylmethoxy)-5-methoxybenzoic acid
• 1369862-57-6
• Benzoic acid, 3-(cyclopropylmethoxy)-5-methoxy-

• Inchi： 1S/C12H14O4/c1-15-10-4-9(12(13)14)5-11(6-10)16-7-8-2-3-8/h4-6,8H,2-3,7H2,1H3,(H,13,14)
• InChI Key： QFAAOGXRGOXNEQ-UHFFFAOYSA-N
• SMILES： O(C1C=C(C=C(C(=O)O)C=1)OC)CC1CC1

Computed Properties

• Exact Mass: 222.08920892Da
• Monoisotopic Mass: 222.08920892Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 55.8Ų